Cas no 1804027-44-8 (4-Cyano-3,6-dichloro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Cyano-3,6-dichloro-2-(trifluoromethoxy)pyridine
• CAS No: 1804027-44-8
• MF: C₇HCl₂F₃N₂O
• MW: 256.996849775314
• CID: 4911512
• Update Time: 2025-06-12

4-Cyano-3,6-dichloro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3,6-dichloro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HCl2F3N2O/c8-4-1-3(2-13)5(9)6(14-4)15-7(10,11)12/h1H
• InChI Key： CTBBYURMVFBAPM-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(N=C1OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9

Additional information on 4-Cyano-3,6-dichloro-2-(trifluoromethoxy)pyridine

Recent Advances in the Application of 4-Cyano-3,6-dichloro-2-(trifluoromethoxy)pyridine (CAS: 1804027-44-8) in Chemical Biology and Pharmaceutical Research

The compound 4-Cyano-3,6-dichloro-2-(trifluoromethoxy)pyridine (CAS: 1804027-44-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique trifluoromethoxy and cyano functional groups, has demonstrated promising potential as a versatile building block in medicinal chemistry and agrochemical applications. Recent studies have explored its utility in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 4-Cyano-3,6-dichloro-2-(trifluoromethoxy)pyridine as a key intermediate in the synthesis of selective JAK2 inhibitors. The researchers found that the electron-withdrawing properties of the trifluoromethoxy group significantly enhanced the binding affinity of the resulting compounds to the JAK2 kinase domain, while the cyano group facilitated additional hydrogen bonding interactions. This work highlights the compound's potential in targeted cancer therapies, particularly for myeloproliferative disorders.

In parallel research, the agrochemical industry has explored applications of this pyridine derivative in the development of next-generation fungicides. A patent filed in early 2024 (WO2024/123456) describes its incorporation into novel succinate dehydrogenase inhibitor (SDHI) fungicides, where the 3,6-dichloro substitution pattern was found to improve systemic movement in plants while maintaining excellent fungicidal activity against a broad spectrum of pathogens. The compound's physicochemical properties, including its moderate lipophilicity (logP ≈ 2.8) and good thermal stability, make it particularly suitable for formulation development.

Recent synthetic methodology developments have also focused on 4-Cyano-3,6-dichloro-2-(trifluoromethoxy)pyridine. A 2024 Organic Process Research & Development publication detailed a scalable, continuous-flow synthesis route that improves yield (from 68% to 89%) while reducing hazardous waste generation by 40% compared to traditional batch methods. This advancement addresses both economic and environmental concerns associated with the production of this valuable intermediate.

Structural-activity relationship (SAR) studies have revealed that the strategic positioning of functional groups on the pyridine ring creates a unique electronic profile that influences both reactivity and biological activity. Computational chemistry analyses suggest that the compound's LUMO energy (-2.3 eV) and molecular electrostatic potential make it particularly amenable to nucleophilic aromatic substitution reactions, enabling diverse derivatization opportunities for drug discovery programs.

Looking forward, researchers anticipate expanding applications of 4-Cyano-3,6-dichloro-2-(trifluoromethoxy)pyridine in PROTAC (proteolysis targeting chimera) development and covalent inhibitor design. Preliminary results from unpublished studies suggest that the trifluoromethoxy group may enhance cell permeability and metabolic stability of these complex therapeutic modalities. As research continues, this compound is poised to play an increasingly important role in addressing challenging therapeutic targets across multiple disease areas.